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Compound of Interest

Compound Name: 4-Isopropylthiophenol

Cat. No.: B048623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Isopropylthiophenol (CAS No. 4946-

14-9), a versatile aromatic thiol compound. It serves as a crucial intermediate in the synthesis

of pharmaceuticals, agrochemicals, and various other organic molecules. This document

outlines its chemical and physical properties, detailed experimental protocols for its synthesis

and key reactions, and its safety and handling information.

Core Properties and Identification
4-Isopropylthiophenol is a colorless to light yellow liquid characterized by a strong,

unpleasant odor. Its structure consists of a benzene ring substituted with an isopropyl group

and a thiol group at the para position.

Table 1: Chemical Identification of 4-Isopropylthiophenol
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Identifier Value

CAS Number 4946-14-9

Molecular Formula C₉H₁₂S

Molecular Weight 152.26 g/mol [1][2]

IUPAC Name 4-propan-2-ylbenzenethiol[2]

Synonyms
4-Isopropylbenzenethiol, p-Isopropylthiophenol,

4-Mercaptocumene[2]

InChI Key APDUDRFJNCIWAG-UHFFFAOYSA-N[2]

Canonical SMILES CC(C)C1=CC=C(C=C1)S[2]

Physicochemical and Spectroscopic Data
The physicochemical properties of 4-Isopropylthiophenol are critical for its handling, storage,

and application in synthesis.

Table 2: Physicochemical Properties of 4-Isopropylthiophenol

Property Value

Appearance Colorless to light yellow liquid[3]

Odor Strong, stench[3]

Boiling Point 99-100 °C at 14 mmHg[3][4]

Flash Point 106 °C (222.8 °F)[3]

Density 0.979 g/mL at 25 °C[4]

Refractive Index (n20/D) 1.552[4]

Solubility
Sparingly soluble in water; soluble in alcohol

and benzene[5]

Stability Air sensitive[3]
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Experimental Protocols
The following sections detail the methodologies for the synthesis of 4-Isopropylthiophenol
and its subsequent key reactions. These protocols are compiled from various sources and

represent typical procedures.

Synthesis of 4-Isopropylthiophenol via Reduction of 4-
Isopropylbenzenesulfonyl Chloride
This two-step synthesis involves the preparation of an intermediate, 4-

isopropylbenzenesulfonyl chloride, followed by its reduction to the target thiol.

Step 1: Synthesis of 4-Isopropylbenzenesulfonyl Chloride

This protocol is adapted from a patented method for the synthesis of p-substituted

alkylbenzene sulfonyl chlorides.

Materials:

Cumene (Isopropylbenzene)

Chlorosulfonic acid

Sodium sulfate (anhydrous)

Ice-water mixture

1000 mL four-necked flask equipped with a mechanical stirrer, dropping funnel, and

thermometer

Procedure:

To the 1000 mL four-necked flask, add 72.0 g of cumene and 3.6 g of anhydrous sodium

sulfate.

Cool the mixture to below 10 °C in an ice bath with stirring.
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Slowly add 216.2 g of chlorosulfonic acid from the dropping funnel over 2.5-3.0 hours,

maintaining the reaction temperature between 10-20 °C.

After the addition is complete, continue stirring at 15-20 °C for an additional 2 hours.

Prepare a beaker with 150 g of an ice-water mixture.

Slowly pour the reaction mixture into the ice-water with vigorous stirring, keeping the

temperature below 15 °C.

Transfer the mixture to a separatory funnel and allow the layers to separate for 30

minutes.

Collect the lower organic layer, which is the crude 4-isopropylbenzenesulfonyl chloride.

The reported yield is approximately 95.2% (124.8 g).

Step 2: Reduction to 4-Isopropylthiophenol

This is a general procedure for the reduction of arylsulfonyl chlorides to aryl thiols.

Materials:

4-Isopropylbenzenesulfonyl chloride

Stannous chloride dihydrate (SnCl₂·2H₂O) or Zinc dust

Concentrated hydrochloric acid or Sulfuric acid

Suitable organic solvent (e.g., ethanol or toluene)

Reaction flask with a reflux condenser

Procedure:

Dissolve the crude 4-isopropylbenzenesulfonyl chloride in a suitable solvent like ethanol.

Add an excess of the reducing agent, such as stannous chloride dihydrate or zinc dust, to

the solution.
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Slowly add concentrated hydrochloric acid or sulfuric acid while cooling the reaction

mixture.

Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography

(TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove

any solids.

The filtrate is then subjected to a standard work-up procedure, which may include

extraction with an organic solvent, washing with water and brine, and drying over an

anhydrous salt like sodium sulfate.

The final product can be purified by distillation under reduced pressure.

Key Reactions of 4-Isopropylthiophenol
1. Oxidation to 4,4'-Diisopropyldiphenyl Disulfide

This protocol describes a general method for the air oxidation of thiols to their corresponding

disulfides.

Materials:

4-Isopropylthiophenol

Triethylamine (Et₃N)

Dimethylformamide (DMF)

Reaction flask

Procedure:

In a reaction flask, dissolve 4-isopropylthiophenol (1 equivalent) in DMF.

Add triethylamine (1 equivalent) to the solution.

Heat the reaction mixture to 80 °C under an atmosphere of air (or oxygen).
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Monitor the reaction by TLC until the starting thiol is consumed.

Upon completion, cool the reaction mixture and perform a work-up by adding water and

extracting the product with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude disulfide.

The product can be further purified by chromatography or recrystallization.

2. Nucleophilic Substitution: Synthesis of an Alkyl Aryl Thioether

This is a general procedure for the Sₙ2 reaction of a thiolate with an alkyl halide.

Materials:

4-Isopropylthiophenol

A primary alkyl halide (e.g., iodomethane or benzyl bromide)

A strong base (e.g., sodium hydride or potassium carbonate)

Anhydrous polar aprotic solvent (e.g., DMF or acetone)

Reaction flask under an inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a flask containing anhydrous DMF under an inert atmosphere, add 4-
isopropylthiophenol (1 equivalent).

Carefully add a strong base such as sodium hydride (1.1 equivalents) portion-wise at 0 °C

to deprotonate the thiol and form the thiolate.

Stir the mixture at room temperature for about 30 minutes.

Add the alkyl halide (1 equivalent) dropwise to the solution.
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Allow the reaction to proceed at room temperature, monitoring by TLC. Gentle heating

may be required for less reactive alkyl halides.

Once the reaction is complete, quench it by the slow addition of water.

Extract the product with an organic solvent, wash the organic phase with water and brine,

and dry it.

Remove the solvent under reduced pressure, and purify the resulting thioether by column

chromatography or distillation.

Synthetic and Reaction Workflow
The following diagram illustrates the logical flow from starting materials to 4-
Isopropylthiophenol and its subsequent conversion into representative products.
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Caption: Synthesis and Reaction Pathways of 4-Isopropylthiophenol.

Safety and Handling
4-Isopropylthiophenol is a hazardous chemical and should be handled with appropriate

safety precautions in a well-ventilated area or a chemical fume hood.
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Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes severe skin burns

and eye damage. It has a very strong and unpleasant odor.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.

Handling: Avoid breathing vapors or mist. Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated place. It is air-sensitive and should be

stored under an inert atmosphere. Keep the container tightly closed.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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